Cas no 80687-78-1 (L-Proline,5-oxo-1-(1-oxo-2-propen-1-yl)-)

• Product Name: L-Proline,5-oxo-1-(1-oxo-2-propen-1-yl)-
• CAS No: 80687-78-1
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 725169
• PubChem ID: 12735680
• Update Time: 2025-04-19

L-Proline,5-oxo-1-(1-oxo-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,5-oxo-1-(1-oxo-2-propen-1-yl)-
• (2S)-5-oxo-1-prop-2-enoylpyrrolidine-2-carboxylic acid
• 5-oxo-1-(1-oxoallyl)-L-proline
• 80687-78-1
• 5-Oxo-1-prop-2-enoylproline
• EINECS 279-530-1
• NS00061497
• SCHEMBL11223449
• DTXSID601001415

• Inchi： 1S/C8H9NO4/c1-2-6(10)9-5(8(12)13)3-4-7(9)11/h2,5H,1,3-4H2,(H,12,13)/t5-/m0/s1
• InChI Key： FOBLXEJBFVVAKZ-YFKPBYRVSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1C(C=C)=O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 74.7Ų